2,3-Difluoro-5-nitrophenol
Overview
Description
2,3-Difluoro-5-nitrophenol is a chemical compound with the molecular formula C6H3F2NO3 and a molecular weight of 175.09 . It is a solid substance at ambient temperature .
Molecular Structure Analysis
The molecular structure of 2,3-Difluoro-5-nitrophenol consists of a phenol group with two fluorine atoms and a nitro group attached to the benzene ring .Physical And Chemical Properties Analysis
2,3-Difluoro-5-nitrophenol is a solid substance at ambient temperature .Scientific Research Applications
Pharmaceutical Applications
2,3-Difluoro-5-nitrophenol can be used as an intermediate in the synthesis of various pharmaceutical drugs . These drugs are used to treat various types of cancer, including breast, lung, and ovarian cancer .
Antimicrobial Agents
The compound can also be used as an intermediate for the synthesis of antimicrobial agents . It can be used as a precursor for the synthesis of various antibiotics, including fluoroquinolones and cephalosporins .
Chemical Synthesis
2,3-Difluoro-5-nitrophenol is used in chemical synthesis due to its unique properties . Its molecular weight is 175.09 and it has a solid physical form .
Safety Research
Research into the safety of 2,3-Difluoro-5-nitrophenol is also an important application . It’s important to understand the potential hazards and precautions needed when handling this compound .
Environmental Impact Studies
The environmental impact of 2,3-Difluoro-5-nitrophenol is another area of research . Understanding how this compound affects the environment can help in developing safer handling and disposal methods .
Bioavailability Studies
Studies into the bioavailability of 2,3-Difluoro-5-nitrophenol can provide valuable information about how this compound is absorbed and metabolized in the body .
Safety and Hazards
properties
IUPAC Name |
2,3-difluoro-5-nitrophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F2NO3/c7-4-1-3(9(11)12)2-5(10)6(4)8/h1-2,10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEBOTENBPZWUEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1O)F)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50623001 |
Source
|
| Record name | 2,3-Difluoro-5-nitrophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50623001 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Difluoro-5-nitrophenol | |
CAS RN |
1119455-04-7 |
Source
|
| Record name | 2,3-Difluoro-5-nitrophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50623001 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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